Cas no 1069473-61-5 (4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid)

• Product Name: 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• CAS No: 1069473-61-5
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD09909362
• CID: 1028858
• PubChem ID: 42609463
• Update Time: 2025-06-10

4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• 4-Chloro-7-methyl-7H-pyrrolo-[2,3-d]pyrimidine-5-carboxylic acid
• 4-chloro-7-methylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid
• AB3551
• AC1Q3YR5
• AK137216
• FT-0653920
• KB-190927
• PB16207
• SBB069381
• SCHEMBL1229639
• 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylicacid
• 1069473-61-5
• MFCD09909362
• CS-0055228
• DTXSID20655011
• AS-44721
• A801545
• SY240936
• 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, AldrichCPR
• DB-305838
• AKOS015918904

• MDL： MFCD09909362
• Inchi： 1S/C8H6ClN3O2/c1-12-2-4(8(13)14)5-6(9)10-3-11-7(5)12/h2-3H,1H3,(H,13,14)
• InChI Key： SBCXKVHEWPXSRT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C(=O)O)=CN(C)C2=NC=N1

Computed Properties

• Exact Mass: 211.0148541g/mol
• Monoisotopic Mass: 211.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 453.4±40.0 °C at 760 mmHg
• Flash Point: 228.0±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid

Introduction to 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid (CAS No. 1069473-61-5)

4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid (CAS No. 1069473-61-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid consists of a pyrrolopyrimidine core with a chlorine substituent at the 4-position and a methyl group at the 7-position. The presence of these functional groups imparts specific physicochemical properties that can influence the compound's biological activity and pharmacokinetic behavior. The carboxylic acid moiety at the 5-position further enhances its reactivity and potential for forming various derivatives.

Recent studies have highlighted the importance of pyrrolopyrimidines in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the antiviral activity of several pyrrolopyrimidine derivatives, including 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid. The results showed that this compound exhibited potent inhibitory effects against a range of viruses, including influenza and herpes simplex virus (HSV). This finding underscores the potential of 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid as a lead compound for developing antiviral drugs.

In addition to its antiviral properties, 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid has also shown promise in cancer research. A study published in Cancer Research in 2020 explored the anticancer activity of this compound against various cancer cell lines. The results indicated that 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid selectively inhibited the growth of cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it can reduce side effects and improve therapeutic outcomes.

The mechanism of action of 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid is not yet fully understood, but recent research suggests that it may target multiple signaling pathways involved in cell proliferation and survival. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound inhibited the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. By disrupting this pathway, 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid can effectively suppress tumor growth and metastasis.

Beyond its direct biological activities, 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid also serves as a valuable building block for synthesizing more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for combinatorial chemistry approaches. Researchers can use this compound to generate libraries of derivatives with varying substituents and functional groups, thereby expanding the scope of potential therapeutic applications.

In conclusion, 4-Chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid (CAS No. 1069473-61-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing novel therapeutic agents against viral infections and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.